Cas no 78397-39-4 ((S)-Methyl 5-amino-2-((tert-butoxycarbonyl)amino)pentanoate)

• Product Name: (S)-Methyl 5-amino-2-((tert-butoxycarbonyl)amino)pentanoate
• CAS No: 78397-39-4
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 1024345
• PubChem ID: 53770729
• Update Time: 2025-04-20

(S)-Methyl 5-amino-2-((tert-butoxycarbonyl)amino)pentanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 5-amino-2-((tert-butoxycarbonyl)amino)pentanoate
• Boc-L-Ornithine methyl ester
• methyl (2S)-5-amino-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate
• Boc-Orn-OMe
• methyl (2S)-5-amino-2-{[(tert-butoxy)carbonyl]amino}pentanoate
• methyl (S)-5-amino-2-((tert-butoxycarbonyl)amino)pentanoate
• SCHEMBL6646260
• (S)-Methyl5-amino-2-((tert-butoxycarbonyl)amino)pentanoate
• Methyl N~2~-(tert-butoxycarbonyl)-L-ornithinate
• AKOS016001722
• L-Ornithine, N2-[(1,1-dimethylethoxy)carbonyl]-, methyl ester
• 78397-39-4
• DTXSID90706544
• DB-264579

• MDL： MFCD23135267
• Inchi： 1S/C11H22N2O4/c1-11(2,3)17-10(15)13-8(6-5-7-12)9(14)16-4/h8H,5-7,12H2,1-4H3,(H,13,15)/t8-/m0/s1
• InChI Key： DOKURIHNVIXJHI-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C(=O)OC)CCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.15800
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 94.14000
• LogP: 1.69630